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Abstract

This technical guide provides a comprehensive overview of 2,2,2-tribromoacetamide, a
halogenated organic compound of interest in synthetic chemistry and with potential applications
in the broader field of life sciences. This document details its chemical and physical properties,
outlines a potential synthetic pathway, and discusses its known applications. While specific
biological activity and direct involvement in signaling pathways are not extensively documented
in current literature, this guide lays the foundational knowledge for future research and
exploration of its potential as a pharmacologically active agent or a key intermediate in drug
development.

Chemical and Physical Properties

2,2,2-Tribromoacetamide, with the CAS number 594-47-8, is a solid compound characterized
by the presence of a tribromomethyl group attached to an acetamide functional group.[1] Its
fundamental properties are summarized in the table below, providing a quantitative overview
for laboratory and research applications.
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Property Value Reference
Molecular Formula C2H2BrsNO [1112]
Molecular Weight 295.76 g/mol [1][2]
Appearance Pale Beige Solid Alfa Aesar
Melting Point 121.5°C [3]
Canonical SMILES C(=0)(C(Br)(Br)Br)N [3]
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CAS Number 594-47-8 [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,2,2-tribromoacetamide
is not readily available in peer-reviewed literature, a potential synthetic route can be inferred
from related reactions. One plausible method involves the amidation of a tribromoacetyl halide
or ester.

Logical Workflow for a Potential Synthesis

The following diagram illustrates a logical workflow for a potential synthesis of 2,2,2-
tribromoacetamide, starting from tribromoacetic acid. This proposed pathway is based on
standard organic chemistry transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b152587?utm_src=pdf-body-img
https://www.benchchem.com/product/b152587?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/tribromoacetamide-594-47-8
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Tribromoacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Tribromoacetamide
https://www.lookchem.com/ProductWholeProperty_LCPL1228694.htm
https://www.benchchem.com/product/b152587#tribromoacetamide-molecular-weight
https://www.benchchem.com/product/b152587#tribromoacetamide-molecular-weight
https://www.benchchem.com/product/b152587#tribromoacetamide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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